Cas no 1017385-11-3 (4-aminoquinazoline-7-carboxylic acid)

• Product Name: 4-aminoquinazoline-7-carboxylic acid
• CAS No: 1017385-11-3
• MF: C₉H₇N₃O₂
• MW: 189.170781373978
• MDL: MFCD07754182
• CID: 4567373
• PubChem ID: 1414070
• Update Time: 2025-09-23

4-aminoquinazoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-aminoquinazoline-7-carboxylic acid
• 7-Quinazolinecarboxylic acid, 4-amino-

• MDL： MFCD07754182
• Inchi： 1S/C9H7N3O2/c10-8-6-2-1-5(9(13)14)3-7(6)11-4-12-8/h1-4H,(H,13,14)(H2,10,11,12)
• InChI Key： LLWPSTZOWBGKFK-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C(O)=O)=C2)=C(N)N=C1

Computed Properties

• Exact Mass: 189.053826g/mol
• Monoisotopic Mass: 189.053826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 189.17g/mol
• XLogP3: 0.8
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4-aminoquinazoline-7-carboxylic acid

Comprehensive Overview of 4-Aminoquinazoline-7-Carboxylic Acid (CAS No. 1017385-11-3): Properties, Applications, and Research Insights

4-Aminoquinazoline-7-carboxylic acid (CAS No. 1017385-11-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. As a derivative of the quinazoline scaffold, this compound combines an amino group at the 4-position and a carboxylic acid moiety at the 7-position, making it a versatile intermediate for drug discovery and organic synthesis.

The quinazoline core is widely recognized for its role in medicinal chemistry, particularly in the development of kinase inhibitors and anticancer agents. Researchers are increasingly exploring 4-aminoquinazoline-7-carboxylic acid as a building block for designing novel small-molecule therapeutics targeting diseases such as cancer, inflammatory disorders, and infectious diseases. Its CAS number 1017385-11-3 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts.

One of the most searched questions related to this compound is: "What are the applications of 4-aminoquinazoline-7-carboxylic acid in drug discovery?" Current studies highlight its utility in synthesizing tyrosine kinase inhibitors (TKIs), which are critical for treating cancers like non-small cell lung carcinoma (NSCLC) and breast cancer. The compound's carboxylic acid group allows for further functionalization, enabling researchers to create derivatives with improved pharmacokinetic properties.

In addition to its pharmaceutical relevance, 4-aminoquinazoline-7-carboxylic acid is also investigated for its structure-activity relationships (SAR). Scientists are particularly interested in how modifications to the amino or carboxylic acid groups affect biological activity. Recent publications emphasize its potential in fragment-based drug design (FBDD), where small molecular fragments are optimized into high-affinity ligands for target proteins.

Another trending topic is the compound's role in green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic methods to produce 4-aminoquinazoline-7-carboxylic acid with minimal waste, aligning with global efforts to reduce the environmental impact of chemical manufacturing. This aligns with frequent search queries such as "sustainable synthesis of quinazoline derivatives" and "green chemistry approaches for heterocyclic compounds."

From a technical perspective, the physicochemical properties of CAS No. 1017385-11-3—such as solubility, melting point, and stability—are critical for formulation scientists. The compound's crystalline structure and hydrogen-bonding capacity make it a subject of interest in X-ray crystallography studies, which are often searched in academic and industrial settings.

In summary, 4-aminoquinazoline-7-carboxylic acid represents a promising scaffold in modern medicinal chemistry, with applications spanning oncology, inflammation, and beyond. Its CAS registry number 1017385-11-3 ensures accurate identification in global research, while its structural versatility continues to inspire innovative therapeutic strategies. As the scientific community advances toward personalized medicine and targeted therapies, this compound is poised to play a pivotal role in next-generation drug development.